![molecular formula C18H14N4OS3 B2973038 N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(thiophen-2-yl)pyridazin-3-yl)thio)acetamide CAS No. 872704-27-3](/img/structure/B2973038.png)
N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(thiophen-2-yl)pyridazin-3-yl)thio)acetamide
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Description
N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(thiophen-2-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H14N4OS3 and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Activity Relationships
Phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) Dual Inhibitors : Derivatives similar to the specified compound have been explored for their potency as PI3Kα and mTOR inhibitors. Modifications in the heterocyclic rings, aiming to improve metabolic stability, have led to compounds with similar in vitro potency and in vivo efficacy while minimizing metabolic deacetylation issues (Stec et al., 2011).
Antitumor Activity Evaluation : New benzothiazole derivatives bearing various heterocyclic rings have been synthesized and evaluated for antitumor activity. Among these, certain compounds exhibited considerable anticancer activity against cancer cell lines, highlighting the potential therapeutic applications of benzothiazole-based structures (Yurttaş et al., 2015).
Biological Applications
Anticancer Properties : Novel synthesis techniques have been applied to generate polyfunctionally substituted heterocyclic compounds derived from similar acetamide structures. These compounds have shown high inhibitory effects against various cancer cell lines, indicating their significant potential in antitumor treatments (Shams et al., 2010).
Coordination Complexes and Antioxidant Activity : Coordination complexes constructed from pyrazole-acetamide derivatives have demonstrated significant antioxidant activity. This activity is attributed to the structural features of these compounds, which enable them to scavenge free radicals effectively (Chkirate et al., 2019).
Fluorescent Probes for Mercury Ion Detection : Certain derivatives have been developed as efficient fluorescent probes for mercury ions, showcasing the utility of benzothiazole-based compounds in environmental monitoring and safety applications (Shao et al., 2011).
properties
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-thiophen-2-ylpyridazin-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4OS3/c1-11-4-5-12-15(9-11)26-18(19-12)20-16(23)10-25-17-7-6-13(21-22-17)14-3-2-8-24-14/h2-9H,10H2,1H3,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXRXBUUVMPOAJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C(C=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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